Cas no 1152587-07-9 (1-(3-methoxy-4-methylphenyl)cyclopropan-1-amine)

• Product Name: 1-(3-methoxy-4-methylphenyl)cyclopropan-1-amine
• CAS No: 1152587-07-9
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD11103950
• CID: 4561073
• PubChem ID: 43146594
• Update Time: 2025-05-24

1-(3-methoxy-4-methylphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methoxy-4-methylphenyl)cyclopropanamine
• Cyclopropanamine, 1-(3-methoxy-4-methylphenyl)-
• 1-(3-Methoxy-4-methylphenyl)cyclopropan-1-amine
• 1-(3-methoxy-4-methylphenyl)cyclopropan-1-amine

• MDL： MFCD11103950
• Inchi： 1S/C11H15NO/c1-8-3-4-9(7-10(8)13-2)11(12)5-6-11/h3-4,7H,5-6,12H2,1-2H3
• InChI Key： CEBIIPDXPUZFSQ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C(OC)=C2)(N)CC1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 280.0±35.0 °C at 760 mmHg
• Flash Point: 123.8±19.2 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(3-methoxy-4-methylphenyl)cyclopropan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3-methoxy-4-methylphenyl)cyclopropan-1-amine

Professional Introduction to 1-(3-methoxy-4-methylphenyl)cyclopropan-1-amine (CAS No. 1152587-07-9)

1-(3-methoxy-4-methylphenyl)cyclopropan-1-amine, a compound with the CAS number 1152587-07-9, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both aromatic and cyclopropane moieties in its molecular structure suggests a diverse range of chemical interactions that could be exploited for pharmacological purposes.

The< strong>1-(3-methoxy-4-methylphenyl)cyclopropan-1-amine molecule exhibits a distinct combination of functional groups, including an amine substituent and a phenyl ring with methoxy and methyl groups. This specific arrangement not only contributes to its complex chemical behavior but also opens up possibilities for various derivatization strategies, which are crucial in drug discovery processes. The cyclopropane ring, in particular, is known for its ability to introduce conformational constraints, which can influence the compound's bioactivity and selectivity.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds containing cyclopropane moieties. These structures have shown promise in modulating various biological pathways due to their unique steric and electronic properties. For instance, studies have demonstrated that cyclopropane derivatives can interact with biological targets in ways that are distinct from their linear counterparts, offering new opportunities for therapeutic intervention. The< strong>1-(3-methoxy-4-methylphenyl)cyclopropan-1-amine compound is no exception and has been investigated for its potential role in several pharmacological contexts.

One of the most compelling aspects of< strong>1-(3-methoxy-4-methylphenyl)cyclopropan-1-amine is its structural versatility. The phenyl ring with methoxy and methyl substituents provides a scaffold that can be modified to enhance specific pharmacological effects. This flexibility has allowed researchers to explore its potential as a lead compound for the development of drugs targeting various diseases. For example, preliminary studies have suggested that derivatives of this compound may exhibit anti-inflammatory, analgesic, and even anticancer properties.

The amine functional group in< strong>1-(3-methoxy-4-methylphenyl)cyclopropan-1-amine also plays a critical role in determining its biological activity. Amines are well-known for their ability to form hydrogen bonds and interact with biological molecules such as proteins and enzymes. This interaction can be harnessed to develop compounds that selectively target specific disease pathways. The cyclopropane ring further enhances this potential by introducing steric hindrance that can modulate the binding affinity and selectivity of the compound.

In the context of drug discovery, the synthesis of< strong>1-(3-methoxy-4-methylphenyl)cyclopropan-1-amine has been optimized to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex molecular framework efficiently. These methods include cross-coupling reactions, cyclization processes, and functional group transformations, all of which are essential for producing pharmaceutical-grade compounds. The ability to synthesize this compound reliably is crucial for further exploration of its pharmacological potential.

The pharmacological evaluation of< strong>1-(3-methoxy-4-methylphenyl)cyclopropan-1-amine has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with various biological targets, including enzymes and receptors relevant to human health. These studies have provided valuable insights into the compound's mechanism of action and potential therapeutic effects. For instance, preliminary data suggest that it may inhibit certain enzymes involved in inflammatory pathways, making it a promising candidate for treating inflammatory diseases.

In vivo studies have further supported the potential of< strong>1-(3-methoxy-4-methylphenyl)cyclopropan-1-amine as a therapeutic agent. Animal models have been used to evaluate its efficacy and safety profiles across different disease indications. These studies have shown encouraging results regarding its ability to modulate disease-related symptoms and pathways. However, further research is needed to fully understand its long-term effects and optimal dosing regimens.

The development of novel pharmaceuticals often involves extensive optimization efforts to enhance the efficacy and safety of lead compounds like< strong>1-(3-methoxy-4-methylphenyl)cyclopropan-1-amine. This process typically involves structural modifications aimed at improving pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Additionally, efforts are made to minimize potential side effects by refining the compound's selectivity towards target receptors or enzymes.

The future prospects for< strong>1-(3-methoxy-4-methylphenyl)cyclopropan-1-amine are promising given its unique structural features and demonstrated biological activity. Ongoing research is focused on expanding its therapeutic applications by exploring new derivatives and formulations. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to the development of novel treatments for various diseases.

In conclusion,< strong>1-(3-methoxy-4-methylphenyl)cyclopropan-1-amine (CAS No. 1152587-07-9) represents a significant compound in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural composition, combined with promising pharmacological properties, makes it an attractive candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.